Cas no 1156213-49-8 (5-(butylcarbamoyl)pentanoic acid)

• Product Name: 5-(butylcarbamoyl)pentanoic acid
• CAS No: 1156213-49-8
• Molecular Formula: C₁₀H₁₉NO₃
• Molecular Weight: 201.262763261795
• MDL: MFCD12192082
• CID: 5608079
• PubChem ID: 43529485

5-(butylcarbamoyl)pentanoic acid Properties

Names and Identifiers

• 5-(butylcarbamoyl)pentanoic acid
• Hexanoic acid, 6-(butylamino)-6-oxo-
• AKOS009559853
• SCHEMBL5821092
• 1156213-49-8
• EN300-8520328

• MDL： MFCD12192082
• InChIKey： HJRVIAMDGIAEFX-UHFFFAOYSA-N
• Inchi： 1S/C10H19NO3/c1-2-3-8-11-9(12)6-4-5-7-10(13)14/h2-8H2,1H3,(H,11,12)(H,13,14)
• SMILES： C(O)(=O)CCCCC(NCCCC)=O

Computed Properties

• Exact Mass: 201.13649347g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 201.13649347g/mol
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Boiling Point: 414.3±28.0 °C(Predicted)
• pka: 4.70±0.10(Predicted)
• Density: 1.036±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids